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Compound of Interest

Compound Name:

3-(4-Acetylphenyl)-2-

aminopropanoic acid

hydrochloride

Cat. No.: B590366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

applications of 4-Acetyl-L-phenylalanine hydrochloride, a non-canonical amino acid

increasingly utilized in protein engineering, chemical biology, and drug discovery.

Chemical Structure and Identification
4-Acetyl-L-phenylalanine hydrochloride is a derivative of the essential amino acid L-

phenylalanine. It features an acetyl group at the para position of the phenyl ring, which

introduces a unique keto functionality. The compound is typically supplied as a hydrochloride

salt to enhance its stability and solubility.[1]

Chemical Structure:

Table 1: Chemical Identifiers
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Identifier Value Reference

IUPAC Name

(2S)-3-(4-acetylphenyl)-2-

aminopropanoic acid

hydrochloride

[2]

CAS Number 20299-31-4 [2][3]

Molecular Formula C11H14ClNO3 [2][4]

Molecular Weight 243.69 g/mol [2]

Synonyms
p-Acetyl-L-phenylalanine HCl,

L-4-Acetylphenylalanine HCl
[3][5]

Physicochemical Properties
The physicochemical properties of 4-Acetyl-L-phenylalanine hydrochloride are summarized in

the table below. These properties are crucial for its handling, storage, and application in various

experimental setups.

Table 2: Physicochemical Properties

Property Value Reference

Physical Form
White to light yellow

powder/crystal
[5]

Purity Typically ≥95% [4]

Storage Temperature 4°C, stored under nitrogen

Solubility

Enhanced solubility in aqueous

solutions due to the

hydrochloride salt

[1]

Spectroscopic Data
Detailed spectroscopic data is essential for the verification and characterization of 4-Acetyl-L-

phenylalanine hydrochloride. While specific spectra for the hydrochloride salt are not readily
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available in public databases, data for the closely related N-Acetyl-L-phenylalanine and the free

base form of 4-Acetyl-L-phenylalanine can provide valuable reference points.

Table 3: Spectroscopic Data (Reference)

Technique Compound Key Peaks/Shifts Reference

¹H NMR

N-Acetyl-L-

phenylalanine (500

MHz, H₂O)

δ (ppm): 7.36 (m,

aromatic), 4.77 (m, α-

H), 3.2 (m, β-H₂), 2.0

(s, acetyl-H₃)

[6][7]

¹³C NMR
Phenylalanine (125

MHz, H₂O)

Aromatic carbons:

~127-136 ppm; C=O

(carboxyl): ~174 ppm;

Cα: ~56 ppm; Cβ: ~38

ppm

[8]

FT-IR
N-Acetyl-L-

phenylalanine

ν (cm⁻¹): ~3300 (N-H

stretch), ~3000 (C-H

stretch), ~1700 (C=O

stretch, carboxyl),

~1650 (C=O stretch,

amide), ~1600

(aromatic C=C)

[9][10]

Mass Spectrometry
N-Acetyl-L-

phenylalanine (EI)

m/z: 207 (M+), 162,

148, 120, 91
[11]

Note: The spectral data provided is for reference compounds. Researchers should perform

their own analytical characterization for 4-Acetyl-L-phenylalanine hydrochloride.

Experimental Protocols
Synthesis of 4-Acetyl-L-phenylalanine
A common method for the synthesis of 4-Acetyl-L-phenylalanine is through the Friedel-Crafts

acylation of L-phenylalanine. This reaction introduces the acetyl group to the aromatic ring. The

general steps are outlined below.
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Experimental Workflow: Synthesis via Friedel-Crafts Acylation

Synthesis of 4-Acetyl-L-phenylalanine

Reaction Setup

Reaction

Work-up and Purification

Final Product

L-Phenylalanine

Friedel-Crafts Acylation at 0°C to RT

Acetyl Chloride, AlCl₃ (Lewis Acid) Inert Solvent (e.g., Dichloromethane)

Quench with HCl/ice water

Extract with organic solvent

Purification (e.g., Crystallization or Chromatography)

4-Acetyl-L-phenylalanine

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-Acetyl-L-phenylalanine.

Detailed Protocol (General Procedure):
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Reaction Setup: In a round-bottomed flask under an inert atmosphere, suspend L-

phenylalanine and a Lewis acid catalyst (e.g., aluminum chloride) in an anhydrous, inert

solvent (e.g., dichloromethane).[12][13]

Acylation: Cool the mixture in an ice bath. Slowly add acetyl chloride to the suspension. After

the addition, allow the reaction to warm to room temperature and stir until completion, which

can be monitored by thin-layer chromatography.[12]

Quenching: Carefully pour the reaction mixture into a beaker containing a mixture of crushed

ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum

chloride complex.[12]

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent. Wash the organic layer sequentially with water and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and

concentrate under reduced pressure. The crude product can then be purified by

recrystallization or column chromatography.[14]

Hydrochloride Salt Formation: To obtain the hydrochloride salt, the purified free amino acid

can be dissolved in a suitable solvent and treated with a solution of hydrogen chloride.

Incorporation into Proteins
4-Acetyl-L-phenylalanine is incorporated into proteins at specific sites using amber codon

suppression technology.[15] This involves an orthogonal tRNA/aminoacyl-tRNA synthetase

(aaRS) pair that is specific for 4-Acetyl-L-phenylalanine and does not recognize any of the

canonical amino acids.

Experimental Workflow: Protein Incorporation
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Incorporation of 4-Acetyl-L-phenylalanine into Proteins

Genetic Engineering

Cell Culture and Expression

Protein Purification

Introduce Amber Codon (TAG) at desired site in gene of interest

Co-transform E. coli with:
1. Gene of interest plasmid

2. Orthogonal tRNA/aaRS plasmid

Culture transformed E. coli in media supplemented with 4-Acetyl-L-phenylalanine

Induce protein expression

Cell lysis

Purify the protein containing 4-Acetyl-L-phenylalanine
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Utility of 4-Acetyl-L-phenylalanine in GPCR Signaling Research

4-Acetyl-L-phenylalanine
(pAcF)
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GPCR with pAcF

Bioorthogonal Labeling

Bioorthogonal Probe
(e.g., Fluorophore, Crosslinker)

Labeled GPCR

Study of GPCR Signaling:
- Ligand Binding

- Conformational Changes
- Protein Interactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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